Cas no 2034897-52-2 ((2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide)

• Product name: (2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide
• CAS No: 2034897-52-2
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 5554485
• PubChem ID: 91816789

(2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide
• 2034897-52-2
• (E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide
• AKOS025322736
• F6507-9008
• (E)-3-(furan-3-yl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acrylamide

• Inchi： 1S/C14H19NO3S/c1-17-14(5-8-19-9-6-14)11-15-13(16)3-2-12-4-7-18-10-12/h2-4,7,10H,5-6,8-9,11H2,1H3,(H,15,16)/b3-2+
• InChI Key： NPDSHQNYARKJQY-NSCUHMNNSA-N
• SMILES： S1CCC(CNC(/C=C/C2=COC=C2)=O)(CC1)OC

Computed Properties

• Exact Mass: 281.10856464g/mol
• Monoisotopic Mass: 281.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.8Ų

Additional information on (2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide

Recent Advances in the Study of (2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide (CAS: 2034897-52-2)

The compound (2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide (CAS: 2034897-52-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the synthetic pathways for (2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound, ensuring its structural integrity and confirming its identity as a potential lead molecule for drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that (2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent, with further investigations underway to elucidate its precise mechanism of action and evaluate its efficacy in animal models.

Moreover, computational modeling and molecular docking studies have provided insights into the compound's interaction with key protein targets, revealing high binding affinity and selectivity. These computational predictions are being validated through experimental assays, which could pave the way for the development of novel therapeutics based on this scaffold.

Despite these promising results, challenges remain in the optimization of pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance these properties while maintaining the compound's biological activity. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2E)-3-(furan-3-yl)-N-[(4-methoxythian-4-yl)methyl]prop-2-enamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and promising biological activity underscore its potential as a therapeutic agent, warranting continued research to fully exploit its pharmacological benefits.